Cas no 2229137-70-4 (1-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine
• CAS No: 2229137-70-4
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5860877
• PubChem ID: 165723570
• Update Time: 2025-05-24

1-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine
• EN300-1831748
• 2229137-70-4
• 1-[1-(3-methylpyridin-2-yl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C11H16N2/c1-8-4-3-7-13-10(8)11(5-6-11)9(2)12/h3-4,7,9H,5-6,12H2,1-2H3
• InChI Key： PPSMZZMCOSFVHX-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2C(C)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine

Professional Introduction to Compound with CAS No. 2229137-70-4 and Product Name: 1-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine

The compound identified by the CAS number 2229137-70-4 and the product name 1-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 3-methylpyridin-2-yl moiety and a cyclopropylethan-1-amine backbone suggests a complex interplay of electronic and steric properties, which are critical for its biological activity. This introduction aims to provide a comprehensive overview of the compound's chemical properties, synthetic pathways, and recent research findings.

Chemically, the compound 1-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine is characterized by its nitrogen-rich heterocyclic system, which is a common feature in many bioactive molecules. The 3-methylpyridin-2-yl group introduces a methyl substituent at the 3-position of the pyridine ring, enhancing its lipophilicity and potentially influencing its interaction with biological targets. The cyclopropylethan-1-amine moiety adds a rigid three-membered ring structure, which can significantly affect the compound's conformational flexibility and binding affinity. These structural elements collectively contribute to the molecule's unique pharmacological profile.

In recent years, there has been growing interest in developing novel small molecules that can modulate biological pathways associated with various diseases. The compound 1-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine has been explored as a potential lead compound in several research initiatives. Its structural features make it an attractive candidate for further optimization towards therapeutic applications. For instance, studies have shown that pyridine derivatives can exhibit significant activity against enzymes involved in inflammation and cancer progression. The incorporation of a cyclopropyl group into such molecules often enhances their metabolic stability and bioavailability, making them more suitable for clinical development.

The synthesis of 1-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. One common approach involves the condensation of a suitable pyridine derivative with a cyclopropylamine precursor under controlled conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. The use of palladium or nickel catalysts can facilitate the formation of carbon-nitrogen bonds while minimizing side reactions. These methodologies highlight the importance of modern synthetic strategies in constructing complex molecular architectures.

Recent research has demonstrated the potential of 1-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine as an inhibitor of specific enzymatic targets. For example, studies have indicated that this compound can modulate the activity of enzymes involved in signal transduction pathways relevant to neurological disorders. The ability to fine-tune its pharmacophore through structural modifications opens up avenues for developing more selective and potent inhibitors. Additionally, computational modeling techniques have been utilized to predict the binding modes of this compound with its target proteins, providing valuable insights into its mechanism of action.

The pharmacokinetic properties of 1-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine are also of great interest. Preliminary studies suggest that it exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further development. However, challenges such as potential drug-drug interactions and off-target effects need to be carefully evaluated through rigorous preclinical testing. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are employed to assess its pharmacokinetic profile accurately.

In conclusion, the compound with CAS number 2229137-70-4 and product name 1-1-(3-methylpyridin-2-ylicyclopropylethanamidine) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs. Future studies should focus on optimizing its chemical structure to enhance its therapeutic efficacy while minimizing potential adverse effects.